Cas no 1785517-33-0 (3,5-Dimethoxy-4-(piperidin-2-yl)pyridine)

• Product Name: 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine
• CAS No: 1785517-33-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6339334
• PubChem ID: 84687702
• Update Time: 2025-10-05

3,5-Dimethoxy-4-(piperidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1785517-33-0
• 3,5-dimethoxy-4-(piperidin-2-yl)pyridine
• EN300-1827920
• 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine

• Inchi： 1S/C12H18N2O2/c1-15-10-7-13-8-11(16-2)12(10)9-5-3-4-6-14-9/h7-9,14H,3-6H2,1-2H3
• InChI Key： JMTXIQWIMASGBQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C1CCCCN1)OC

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Additional information on 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine

Introduction to 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine (CAS No. 1785517-33-0)

3,5-Dimethoxy-4-(piperidin-2-yl)pyridine, with the CAS number 1785517-33-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with methoxy and piperidine functionalities. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine consists of a pyridine ring substituted with two methoxy groups at the 3 and 5 positions and a piperidine moiety at the 4 position. The methoxy groups are known to enhance the lipophilicity and stability of the molecule, while the piperidine ring contributes to its pharmacological activity by providing a flexible and hydrophobic region. This structural arrangement is crucial for understanding its potential biological interactions and therapeutic effects.

Recent studies have highlighted the potential of 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine in various biological contexts. One notable area of research is its role as a modulator of ion channels and receptors. Ion channels are essential for maintaining cellular homeostasis and are involved in numerous physiological processes, including neurotransmission, muscle contraction, and ion transport. Research has shown that 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine can selectively interact with specific ion channels, potentially modulating their activity and function.

In addition to its ion channel modulation properties, 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine has been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have demonstrated that 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine have also been studied extensively. Its lipophilic nature allows it to cross cell membranes efficiently, which is crucial for its bioavailability and distribution within the body. However, the compound's metabolism and excretion pathways are still under investigation to ensure its safety and efficacy in clinical settings. Preliminary studies suggest that it has a favorable pharmacokinetic profile, with good oral bioavailability and a reasonable half-life.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine in human subjects. These trials aim to assess its therapeutic potential in treating conditions such as chronic pain, neurodegenerative diseases, and cardiovascular disorders. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

The synthesis of 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 3,5-dimethoxypyridine with piperidine followed by further functionalization steps. The optimization of these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, 3,5-Dimethoxy-4-(piperidin-2-yl)pyridine (CAS No. 1785517-33-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, it is likely that this compound will play a significant role in advancing our understanding of various diseases and developing new treatments.